Cas no 2228509-47-3 (tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate
• CAS No: 2228509-47-3
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6009768
• PubChem ID: 165682040
• Update Time: 2025-08-05

tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1871449
• 2228509-47-3
• tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20BrNO3/c1-14(2,3)19-13(18)16-11-7-6-10(5-4-8-15)9-12(11)17/h6-7,9,17H,4-5,8H2,1-3H3,(H,16,18)
• InChI Key： YWIFXYGYWJJFMU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate

tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate: A Comprehensive Overview

tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate is a complex organic compound with the CAS number 2228509-47-3. This compound belongs to the class of carbamates, which are widely used in various industrial and pharmaceutical applications. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted phenol moiety. The phenol group is substituted at the 4-position with a 3-bromopropyl chain and at the 2-position with a hydroxyl group, making it a versatile molecule with potential applications in drug design and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. These methods have been optimized to minimize side reactions and maximize the stability of the final product. The compound's stability under different environmental conditions has also been extensively studied, revealing its resistance to hydrolysis and oxidation, which are critical factors for its potential use in real-world applications.

The unique structure of tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate endows it with distinct chemical properties. The presence of the tert-butyl group imparts steric hindrance, which can influence the molecule's reactivity and solubility. Meanwhile, the hydroxyl group on the phenol ring introduces hydrogen bonding capabilities, enhancing its ability to interact with other molecules. This combination makes it an attractive candidate for use in drug delivery systems, where controlled release and targeted delivery are essential.

In terms of biological activity, tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate has shown promising results in recent studies. Researchers have investigated its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its role as a precursor in the synthesis of more complex pharmaceutical compounds has been explored, highlighting its versatility in drug design.

The synthesis of tert-butyl N-[4-(3-bromopropyl)-2-hydroxyphenyl]carbamate involves multiple steps, each requiring precise control over reaction conditions. The starting materials include 4-(3-bromopropyl)-2-hydroxyaniline and tert-butyl chloroformate, which undergo a nucleophilic acylation reaction to form the desired product. This reaction is typically carried out in an inert solvent under basic conditions to ensure optimal yield and purity.

One of the most significant advantages of tert-butyl N-[4-(3-bromoproply)-2-hydroxyphenly]carbamate is its compatibility with various functionalization techniques. Chemists can easily modify the bromoproply chain or introduce additional substituents on the phenol ring to tailor the molecule's properties for specific applications. This flexibility has made it a valuable building block in combinatorial chemistry and high-throughput screening.

From an environmental perspective, the degradation pathways of tert-butly N-[4-(3-bromoproply)-2-hydroxyphenly]carbamate have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, producing non-toxic byproducts. This information is crucial for industries considering its use in agricultural or industrial settings.

In conclusion, tert-butly N-[4-(3-bromoproply)-2-hydroxyphenly]carbamate (CAS No: 2228509-47-3) is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in modern chemical research and development.